2,2,2-trifluoro-1-{2-methyl-1-[2-(2-methylphenoxy)ethyl]-1H-indol-3-yl}ethanone

• Molecular Formula: C20H18F3NO2
• Molecular Weight: 361.4 g/mol
• IUPAC Name: 2,2,2-trifluoro-1-[2-methyl-1-[2-(2-methylphenoxy)ethyl]indol-3-yl]ethanone
• InChI: InChI=1S/C20H18F3NO2/c1-13-7-3-6-10-17(13)26-12-11-24-14(2)18(19(25)20(21,22)23)15-8-4-5-9-16(15)24/h3-10H,11-12H2,1-2H3
• InChI Key: JHQWXAIRTVNDAZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCCN2C(=C(C3=CC=CC=C32)C(=O)C(F)(F)F)C

Description

2,2,2-Trifluoro-1-{2-methyl-1-[2-(2-methylphenoxy)ethyl]-1H-indol-3-yl}ethanone is a complex organic compound that features a trifluoromethyl group, an indole core, and a phenoxyethyl substituent

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2,2-trifluoro-1-{2-methyl-1-[2-(2-methylphenoxy)ethyl]-1H-indol-3-yl}ethanone typically involves multiple steps, starting from readily available precursors. One common method involves the reaction of 2-methylindole with 2-(2-methylphenoxy)ethyl bromide under basic conditions to form the intermediate 2-methyl-1-[2-(2-methylphenoxy)ethyl]-1H-indole. This intermediate is then reacted with trifluoroacetyl chloride in the presence of a base such as pyridine to yield the final product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and stringent control of reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

2,2,2-Trifluoro-1-{2-methyl-1-[2-(2-methylphenoxy)ethyl]-1H-indol-3-yl}ethanone can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the indole nitrogen or the phenoxy group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in dry ether or sodium borohydride in methanol.

Substitution: Alkyl halides or acyl chlorides in the presence of a base like triethylamine.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

2,2,2-Trifluoro-1-{2-methyl-1-[2-(2-methylphenoxy)ethyl]-1H-indol-3-yl}ethanone has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential use in drug development, particularly for its ability to interact with specific biological targets.

Industry: Utilized in the development of advanced materials with unique properties, such as high thermal stability and chemical resistance.

Mechanism of Action

The mechanism of action of 2,2,2-trifluoro-1-{2-methyl-1-[2-(2-methylphenoxy)ethyl]-1H-indol-3-yl}ethanone involves its interaction with molecular targets such as enzymes or receptors. The trifluoromethyl group can enhance the compound’s binding affinity and specificity, while the indole core can facilitate interactions with aromatic residues in proteins. These interactions can modulate biological pathways, leading to the compound’s observed effects .

Comparison with Similar Compounds

Similar Compounds

• 2,2,2-Trifluoro-1-methoxyethanol
• 2,2,2-Trifluoroethyl trifluoromethanesulfonate
• 2,2,2-Trifluoroacetophenone

Uniqueness

Compared to similar compounds, 2,2,2-trifluoro-1-{2-methyl-1-[2-(2-methylphenoxy)ethyl]-1H-indol-3-yl}ethanone is unique due to its combination of a trifluoromethyl group, an indole core, and a phenoxyethyl substituent. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for various applications .